Cas no 82624-03-1 (N-[(3Z)-5-(4-methylphenyl)-3H-1,2,4-dithiazol-3-ylidene]-1-phenylmethanamine)

• Product name: N-[(3Z)-5-(4-methylphenyl)-3H-1,2,4-dithiazol-3-ylidene]-1-phenylmethanamine
• CAS No: 82624-03-1
• MF: C₁₆H₁₄N₂S₂
• MW: 298.42576
• CID: 1806399
• PubChem ID: 158188

N-[(3Z)-5-(4-methylphenyl)-3H-1,2,4-dithiazol-3-ylidene]-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-5-(4-methylphenyl)-3H-1,2,4-dithiazol-3-ylidene]-1-phenylmethanamine
• Benzenemethanamine, N-(5-(4-methylphenyl)-3H-1,2,4-dithiazol-3-ylidene)-
• N-benzyl-5-(4-methylphenyl)-1,2,4-dithiazol-3-imine
• 82624-03-1

• Inchi： InChI=1S/C16H14N2S2/c1-12-7-9-14(10-8-12)15-18-16(20-19-15)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： KPQUMQNILNGDSM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NC(=NCC3=CC=CC=C3)SS2

Computed Properties

• Exact Mass: 298.05984080g/mol
• Monoisotopic Mass: 298.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.3Ų